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CAS No.: 6707-60-4

Cat. No.: B1201953
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An In-Depth Technical Guide to Cervolide
Introduction
Cervolide, a significant molecule in the landscape of synthetic fragrance ingredients, is a

macrocyclic musk known for its soft, musky, and slightly fruity-woody aroma.[1][2][3] As a key

component in a perfumer's palette, it provides a lingering, warm, and clean base note to a wide

array of fragrance compositions. This guide offers a comprehensive technical overview of

Cervolide, intended for researchers, scientists, and professionals in the fields of chemistry,

toxicology, and drug development. It delves into its chemical architecture, physicochemical

characteristics, synthesis, and known biological interactions, while also providing practical

experimental protocols for its evaluation.

Overview of Cervolide as a Macrocyclic Musk
Cervolide belongs to the class of macrocyclic musks, which are characterized by a large ring

structure, typically containing 14 to 18 carbon atoms, with a lactone or ketone functional group.

These molecules are prized for their olfactory properties that mimic the scent of natural musk,

historically obtained from the musk deer. The development of synthetic musks like Cervolide
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was driven by ethical considerations and the need for a consistent and sustainable supply of

these important fragrance ingredients.

Significance in Fragrance Chemistry
In perfumery, Cervolide is valued for its excellent fixative properties, meaning it helps to prolong

the evaporation of more volatile fragrance components, thus extending the overall longevity of

a scent on the skin.[3] Its subtle yet persistent character makes it a versatile ingredient in fine

fragrances, personal care products, and household goods.

Scope of the Guide
This technical guide provides a detailed examination of Cervolide, encompassing its chemical

and physical properties, a review of its synthesis, and an exploration of its biological and

toxicological profile based on available data for synthetic musks. Furthermore, it includes

standardized experimental protocols for the sensory and in vitro evaluation of this compound,

aiming to equip researchers with the necessary information for further investigation and

application.

Chemical Structure and Physicochemical Properties
A thorough understanding of the chemical and physical properties of Cervolide is fundamental

to its application and study.

Chemical Identity
Systematic Name: 1,6-Dioxacycloheptadecan-7-one[1][4]

Synonyms: 12-Oxahexadecanolide, Musk 781, Hibiscolide[4]

CAS Number: 6707-60-4[2]

Molecular Formula: C₁₅H₂₈O₃[2]

Molecular Weight: 256.38 g/mol [2]

Stereochemistry
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Currently, there is limited publicly available information regarding the specific stereoisomers of

Cervolide that are produced and used commercially. The synthesis methods generally point to

a racemic mixture, but the olfactory properties of individual enantiomers may differ. Further

research into the stereoselective synthesis and sensory evaluation of Cervolide's

stereoisomers could provide valuable insights.

Physicochemical Properties
The physicochemical properties of Cervolide are summarized in the table below.

Property Value Reference(s)

Appearance Colorless liquid [2]

Boiling Point 300 °C (572 °F) [2]

Flash Point 165 °C (329 °F) [2]

Density 0.98 g/cm³ [2]

Vapor Pressure 0.1593 mmHg @ 20°C [2]

Log P (Octanol/Water Partition

Coefficient)
3.7 [2]

Refractive Index @ 20°C 1.463 - 1.468 [2]

Solubility
Insoluble in water; soluble in

ethanol and organic solvents.

Synthesis and Manufacturing
Cervolide is a synthetic compound, and its production is achieved through chemical synthesis.

Retrosynthetic Analysis
A plausible retrosynthetic pathway for Cervolide (1,6-Dioxacycloheptadecan-7-one) involves

a macrocyclization step, typically a macrolactonization, of a corresponding ω-hydroxy acid or

its derivative. This precursor can be envisioned as being derived from simpler, commercially

available starting materials.
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Cervolide (1,6-Dioxacycloheptadecan-7-one)ω-Hydroxy-oxa-alkanoic acid MacrolactonizationMethyl 11-bromoundecanoate + 1,4-Butanediol Williamson Ether Synthesis & Hydrolysis
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Caption: Retrosynthetic analysis of Cervolide.

Detailed Step-by-Step Synthesis Protocol
While a detailed, peer-reviewed synthesis protocol for Cervolide is not readily available in the

public domain, a general synthetic route has been described. The synthesis involves the

reaction of methyl 11-bromoundecanoate with the monosodium salt of 1,4-butanediol. This is

followed by condensation to form a polyester, which is then depolymerized to yield the

macrocyclic lactone, Cervolide.

A generalized, illustrative protocol based on this description would be:

Step 1: Williamson Ether Synthesis

In a suitable reaction vessel equipped with a stirrer and under an inert atmosphere, dissolve

1,4-butanediol in a suitable solvent (e.g., anhydrous THF).

Add one equivalent of a strong base, such as sodium hydride (NaH), portion-wise at a

controlled temperature (e.g., 0 °C) to form the monosodium salt.

To this solution, add methyl 11-bromoundecanoate dropwise.

Allow the reaction to warm to room temperature and stir until completion, which can be

monitored by techniques like thin-layer chromatography (TLC).

Upon completion, quench the reaction carefully with water and extract the product with an

organic solvent.

The organic layer is then washed, dried, and concentrated to yield the crude ether-ester

intermediate.

Step 2: Saponification
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Dissolve the crude intermediate from Step 1 in a suitable solvent mixture (e.g.,

methanol/water).

Add a base, such as sodium hydroxide (NaOH), and heat the mixture to reflux to hydrolyze

the methyl ester.

Monitor the reaction for the disappearance of the starting material.

After completion, cool the reaction mixture and acidify with a dilute acid (e.g., HCl) to

protonate the carboxylate.

Extract the resulting ω-hydroxy-oxa-alkanoic acid with an organic solvent.

Dry and concentrate the organic layer to obtain the crude acid.

Step 3: Macrolactonization

This critical step can be achieved through various methods, such as the Yamaguchi or Shiina

macrolactonization protocols, which are designed to favor intramolecular cyclization over

intermolecular polymerization, especially at high dilution.

A general approach involves activating the carboxylic acid (e.g., with 2,4,6-trichlorobenzoyl

chloride in the presence of a base like triethylamine) and then inducing cyclization by adding

a catalyst (e.g., DMAP).

The reaction is typically run in a non-polar solvent at elevated temperatures.

Purification of the crude product is usually performed using column chromatography to

isolate the desired Cervolide.

Industrial Manufacturing Considerations
On an industrial scale, the synthesis of Cervolide would be optimized for cost-effectiveness,

yield, and safety. This would involve the use of readily available and inexpensive starting

materials, efficient catalysts, and process conditions that minimize waste and energy

consumption. The final product would undergo rigorous purification and quality control to meet

the high standards of the fragrance industry.
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Spectroscopic and Chromatographic
Characterization
The structural elucidation and purity assessment of Cervolide rely on a combination of

spectroscopic and chromatographic techniques. While detailed spectral data is not widely

published, the expected spectral characteristics can be inferred.

¹H and ¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy

¹H NMR: The proton NMR spectrum of Cervolide is expected to show characteristic signals

for the methylene protons of the long aliphatic chain, typically in the range of δ 1.2-1.7 ppm.

The protons adjacent to the ether and ester functionalities would appear at lower field (δ 3.5-

4.5 ppm).

¹³C NMR: The carbon NMR spectrum would display a signal for the carbonyl carbon of the

lactone at approximately δ 170-175 ppm. The carbons of the ether linkages would resonate

around δ 60-70 ppm, while the aliphatic methylene carbons would appear in the upfield

region of the spectrum.

Note: Specific, assigned NMR data for Cervolide is not currently available in the public domain.

The information above is based on general principles of NMR spectroscopy for similar

structures.

Mass Spectrometry (MS)
The mass spectrum of Cervolide would show a molecular ion peak (M⁺) corresponding to its

molecular weight (256.38 g/mol ). The fragmentation pattern would likely involve the

characteristic cleavage of the lactone ring and the aliphatic chain, providing valuable structural

information.

Note: Detailed mass fragmentation data for Cervolide is not publicly available.

Infrared (IR) Spectroscopy
The IR spectrum of Cervolide is expected to exhibit a strong absorption band corresponding to

the carbonyl (C=O) stretching of the lactone functional group, typically in the region of 1730-
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1750 cm⁻¹. Other significant peaks would include C-O stretching vibrations for the ether and

ester groups and C-H stretching and bending vibrations for the aliphatic chain.

Note: A published IR spectrum for Cervolide is not readily accessible.

Gas Chromatography (GC) Analysis
Gas chromatography is a standard method for assessing the purity of volatile fragrance

ingredients like Cervolide. When coupled with a mass spectrometer (GC-MS), it can also be

used for identification and quantification in complex mixtures. The retention time of Cervolide

on a given GC column under specific conditions is a key parameter for its identification.

Biological and Toxicological Profile
The biological and toxicological properties of Cervolide are of primary interest for its safe use in

consumer products and for exploring any potential therapeutic applications.

Olfactory Properties and Mechanism of Odor Perception
Cervolide possesses a fine musk note with subtle fruity and woody undertones.[1] The

perception of its scent is initiated by the binding of the molecule to specific olfactory receptors

in the nasal epithelium. Recent research has identified several human olfactory receptors that

respond to musk compounds, providing a molecular basis for the perception of their

characteristic odor.

Potential Biological Activities
While primarily used for its olfactory properties, the broader biological activities of Cervolide are

not well-documented in publicly available literature. However, studies on other synthetic musks

have raised considerations regarding their potential for other biological interactions.

Some synthetic musks have been investigated for their potential to interact with the endocrine

system.[5][6] These endocrine-disrupting chemicals can interfere with hormone signaling

pathways.[5][6] It is important to note that the endocrine-disrupting potential can vary

significantly between different classes of synthetic musks. The potential for Cervolide to exhibit

such activity would require specific investigation.
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The cytotoxicity of fragrance ingredients is a critical aspect of their safety assessment. In vitro

cytotoxicity assays are commonly used to evaluate the potential of a compound to cause cell

death. While specific cytotoxicity data for Cervolide is not readily available, general protocols

for assessing the cytotoxicity of fragrance compounds are well-established.

Ecotoxicity and Environmental Fate
The environmental impact of widely used chemicals like Cervolide is an important

consideration. Givaudan, a major manufacturer, has provided some sustainability data for

Cervolide, indicating that it is assessed for ecotoxicity using internationally recognized

guidelines.[1] The biodegradability of Cervolide is also a key factor in its environmental profile.

[1]

Experimental Protocols
The following section provides detailed, step-by-step methodologies for key experiments

relevant to the evaluation of Cervolide.

Protocol for Sensory Evaluation of Musk Odorants
This protocol outlines a standard method for the sensory evaluation of a musk compound like

Cervolide.

Objective: To determine the odor profile and intensity of Cervolide.

Materials:

Cervolide solution (e.g., 10% in ethanol)

Ethanol (perfumer's grade)

Fragrance blotters (smelling strips)

Odor-free environment

Procedure:

Prepare a dilution series of Cervolide in ethanol (e.g., 10%, 5%, 1%, 0.1%).
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Dip a clean, labeled fragrance blotter into each dilution for a few seconds.

Allow the ethanol to evaporate for approximately 30-60 seconds before evaluation.

Present the blotters to a panel of trained sensory assessors in a randomized order.

Assessors should evaluate the odor profile, noting the primary musk character and any

secondary notes (e.g., fruity, woody, powdery).

The intensity of the odor should be rated on a standardized scale (e.g., a 9-point scale from

"no odor" to "extremely strong").

The tenacity (longevity) of the scent can be evaluated by reassessing the blotters at regular

time intervals (e.g., 1, 4, 8, and 24 hours).

Caption: Workflow for Sensory Evaluation of Cervolide.

Protocol for In Vitro Cytotoxicity Assessment (MTT
Assay)
This protocol describes the use of the MTT assay to determine the potential cytotoxicity of

Cervolide on a cell line (e.g., human dermal fibroblasts).

Objective: To determine the concentration of Cervolide that reduces cell viability by 50% (IC₅₀).

Materials:

Cervolide

Human dermal fibroblast cell line (or other relevant cell line)

Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

Phosphate-buffered saline (PBS)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)
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DMSO (dimethyl sulfoxide)

96-well cell culture plates

Microplate reader

Procedure:

Cell Seeding: Seed the cells into a 96-well plate at a predetermined density (e.g., 5,000-

10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with

5% CO₂.

Compound Treatment: Prepare a stock solution of Cervolide in a suitable solvent (e.g.,

DMSO) and then create a serial dilution in cell culture medium to achieve the desired final

concentrations. Remove the old medium from the cells and add the medium containing

different concentrations of Cervolide. Include a vehicle control (medium with the same

concentration of DMSO as the highest Cervolide concentration) and a positive control for

cytotoxicity (e.g., a known cytotoxic agent).

Incubation: Incubate the cells with Cervolide for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: After the incubation period, remove the treatment medium and add fresh

medium containing MTT solution to each well. Incubate for 2-4 hours, allowing viable cells to

metabolize the MTT into formazan crystals.

Formazan Solubilization: Remove the MTT-containing medium and add DMSO to each well

to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm

using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the cell viability against the logarithm of the Cervolide concentration to

determine the IC₅₀ value.
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Seed Cells in 96-well Plate

Treat with Cervolide Dilutions

Incubate (24-72h)

Add MTT Reagent

Incubate (2-4h)

Solubilize Formazan with DMSO

Measure Absorbance at 570 nm

Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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